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Introduction

The assessment of T-cell proliferation is fundamental to immunological research and the
development of novel immunotherapies. The Carboxyfluorescein Diacetate Succinimidyl Ester
(CFDA-SE) cell proliferation assay is a robust and widely used method for tracking T-cell
division both in vitro and in vivo.[1][2] CFDA-SE is a cell-permeable dye that passively diffuses
into cells.[1][3] Once inside, intracellular esterases cleave the acetate groups, converting the
non-fluorescent CFDA-SE into the highly fluorescent carboxyfluorescein succinimidyl ester
(CFSE).[1][4][5] CFSE then covalently binds to intracellular proteins via its succinimidyl ester
group.[1][4][6] This stable linkage ensures that the dye is retained within the cells and is not
transferred to adjacent cells.[1] With each cell division, the CFSE fluorescence is distributed
equally between the two daughter cells, resulting in a halving of the fluorescence intensity.[4][5]
[7] This progressive reduction in fluorescence allows for the quantitative analysis of successive
cell generations by flow cytometry.[7][8]
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This document provides a detailed protocol for labeling T-cells with CFDA-SE, stimulating their
proliferation, and analyzing the subsequent generations using flow cytometry.

Principle of the CFDA-SE Assay

The workflow of the CFDA-SE assay involves labeling the target T-cell population with CFDA-
SE, inducing proliferation through stimulation, and subsequently analyzing the fluorescence
intensity of the cell population over time. The progressive halving of CFSE fluorescence allows
for the identification of distinct peaks on a flow cytometry histogram, with each peak
representing a successive generation of divided cells.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15609178/docs?utm_src=pdf-body#tracking-t-cell-proliferation-a-detailed-protocol-for-the-cfda-se-assay
https://www.benchchem.com/product/b15609178/docs?utm_src=pdf-body#tracking-t-cell-proliferation-a-detailed-protocol-for-the-cfda-se-assay
https://www.benchchem.com/product/b15609178/docs?utm_src=pdf-body#tracking-t-cell-proliferation-a-detailed-protocol-for-the-cfda-se-assay
https://www.benchchem.com/product/b15609178/docs?utm_src=pdf-body#tracking-t-cell-proliferation-a-detailed-protocol-for-the-cfda-se-assay
https://www.benchchem.com/product/b15609178/docs?utm_src=pdf-body#tracking-t-cell-proliferation-a-detailed-protocol-for-the-cfda-se-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cell Labeling Cell Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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